![molecular formula C16H16ClNOS B2671667 2-[(4-chlorophenyl)methylsulfanyl]-N-methyl-N-phenylacetamide CAS No. 339107-96-9](/img/structure/B2671667.png)
2-[(4-chlorophenyl)methylsulfanyl]-N-methyl-N-phenylacetamide
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Description
2-[(4-chlorophenyl)methylsulfanyl]-N-methyl-N-phenylacetamide is a useful research compound. Its molecular formula is C16H16ClNOS and its molecular weight is 305.82. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis The synthesis, polarity, and structural conformations of related compounds, such as 2-chloro-N-[2-(methylsulfanyl)phenyl]- and 2-(diphenylthiophosphoryl)-N-[2-(methylsulfanyl)phenyl]acetamides, have been examined. Studies have found that these compounds can exist as equilibrium mixtures of conformers with specific orientations of molecular bonds. This detailed analysis aids in understanding the molecular behavior and potential applications of these compounds in scientific research (E. Ishmaeva et al., 2015).
Antimicrobial and Antiviral Properties Research has identified the therapeutic effect of novel derivatives, such as 2-(2-methyl-quinoline-4ylamino)-N-(2-chlorophenyl)-acetamide, in treating diseases like Japanese encephalitis. These compounds have shown significant antiviral and antiapoptotic effects in vitro, suggesting their potential as antimicrobial and antiviral agents (Joydeep Ghosh et al., 2008).
Antibacterial Activity A study on N-substituted sulfanilamide derivatives, including compounds with similar structures to 2-[(4-chlorophenyl)methylsulfanyl]-N-methyl-N-phenylacetamide, has revealed their thermal properties and potential as antibacterial agents. These compounds were evaluated against various bacterial and fungal strains, showing distinct antimicrobial activities (M. Lahtinen et al., 2014).
Pharmacological Evaluation and Molecular Docking Further research has focused on the pharmacological evaluation and molecular docking of N-substituted 5-[(4-chlorophenoxy)methyl]-1,3,4-oxadiazole-2yl-2-sulfanyl acetamides. These studies have highlighted the antibacterial potential of these compounds, especially against specific bacterial strains, and their moderate inhibitory effects on enzymes such as α-chymotrypsin (S. Z. Siddiqui et al., 2014).
Vibrational Spectroscopic Analysis The vibrational spectroscopic signatures of related compounds have been characterized, providing insights into their stereo-electronic interactions and stability. This research supports the development of compounds with antiviral properties through detailed molecular analysis (S. J. Jenepha Mary et al., 2022).
Properties
IUPAC Name |
2-[(4-chlorophenyl)methylsulfanyl]-N-methyl-N-phenylacetamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C16H16ClNOS/c1-18(15-5-3-2-4-6-15)16(19)12-20-11-13-7-9-14(17)10-8-13/h2-10H,11-12H2,1H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JUSVFVAZYRGUAA-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1=CC=CC=C1)C(=O)CSCC2=CC=C(C=C2)Cl |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16ClNOS |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.8 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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